Cas no 2172275-11-3 (2-{N-tert-butyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid)

• Product Name: 2-{N-tert-butyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid
• CAS No: 2172275-11-3
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6406274
• PubChem ID: 165802549
• Update Time: 2025-05-19

2-{N-tert-butyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-tert-butyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid
• 2172275-11-3
• EN300-1490152
• 2-{N-tert-butyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}acetic acid

• Inchi： 1S/C25H30N2O6/c1-25(2,3)27(14-23(29)30)22(28)16-32-13-12-26-24(31)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21H,12-16H2,1-3H3,(H,26,31)(H,29,30)
• InChI Key： ZOASBFJSJQTYNR-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(N(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{N-tert-butyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid

Introduction to 2-{N-tert-butyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid (CAS No. 2172275-11-3)

The compound 2-{N-tert-butyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid, identified by its CAS number 2172275-11-3, represents a sophisticated molecule with significant potential in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of derivatives that exhibit remarkable structural complexity, making it a subject of intense interest for researchers exploring novel therapeutic agents.

At the core of this molecule lies a well-designed framework that combines several key pharmacophoric elements. The presence of a N-tert-butyl group contributes to the stability and solubility profile of the compound, while the fluoren-9-yl methoxycarbonyl moiety introduces a rigid aromatic system that can enhance binding affinity to biological targets. The ethoxyacetamido and acetic acid functional groups further expand its structural diversity, enabling multiple interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the interactions between this compound and potential biological targets. Studies suggest that the fluoren-9-yl methoxycarbonyl group may play a crucial role in modulating enzyme activity, particularly in pathways associated with inflammation and metabolic disorders. This has prompted investigations into its potential as an inhibitor for enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses.

The N-tert-butyl substituent not only enhances the compound's pharmacokinetic properties but also contributes to its selectivity. By sterically hindering certain interactions, this group helps minimize off-target effects, a critical consideration in drug development. Such features make this compound an attractive candidate for further exploration in the context of chronic inflammatory diseases and metabolic syndromes.

In vitro studies have begun to uncover the mechanistic aspects of this compound's action. Initial experiments indicate that it may exert its effects by interfering with key signaling pathways involved in cell proliferation and differentiation. The ethoxyacetamido moiety, in particular, appears to be involved in stabilizing protein-protein interactions, potentially disrupting aberrant signaling networks that contribute to disease progression.

The integration of fluoren-9-yl methoxycarbonyl into the molecular structure not only imparts rigidity but also allows for fine-tuning of electronic properties through conjugation with other aromatic systems. This feature is particularly valuable in designing molecules that can engage with biological targets through multiple non-covalent interactions, such as hydrogen bonding, van der Waals forces, and π-stacking. Such multifaceted interactions are often essential for achieving high affinity and selectivity in drug design.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that showcase the versatility of modern synthetic methodologies. The introduction of the fluoren-9-yl methoxycarbonyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic framework, highlighting the importance of cutting-edge synthetic strategies in developing complex molecules like this one.

As research progresses, interdisciplinary approaches combining computational modeling with experimental validation are becoming increasingly prevalent. These efforts aim to elucidate the structural determinants of biological activity at an atomic level, providing insights that can guide further optimization efforts. The unique structural features of 2-{N-tert-butyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid make it an ideal candidate for such studies, offering a rich tapestry of interactions for researchers to explore.

The potential applications of this compound extend beyond traditional therapeutic areas. Its structural complexity suggests utility in developing probes for biochemical assays, helping researchers dissect complex signaling networks with greater precision. Additionally, its ability to modulate enzyme activity may open doors for applications in regenerative medicine, where controlled enzymatic activity is crucial for tissue repair and regeneration.

In conclusion, 2-{N-tert-butyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid (CAS No. 2172275-11-3) stands as a testament to the ingenuity of modern medicinal chemistry. Its intricate structure and promising biological profile position it as a valuable tool for both academic research and drug development efforts aimed at addressing complex diseases. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of pharmaceutical interventions.